Cas no 83658-10-0 (Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-)
![Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/83658-10-0x500.png)
83658-10-0 structure
Product name:Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-
Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-
- 3-((4-Methyl-1-piperazinyl)methyl)-1-phenylisoquinoline hydrate (5:3)
- 3-[(4-Methyl-1-piperazinyl)methyl]-1-phenyl-3,4-dihydroisoquinoli ne
- Isoquinoline, 3,4-dihydro-3-((4-methyl-1-piperazinyl)methyl)-1-phenyl-, hydrate (5:3)
- 3-((4-Methylpiperazin-1-yl)methyl)-1-phenyl-3,4-dihydroisoquinoline
- 83658-10-0
- DTXSID301003624
- 3-[(4-methylpiperazin-1-yl)methyl]-1-phenyl-3,4-dihydroisoquinoline
-
- Inchi: InChI=1S/C21H25N3/c1-23-11-13-24(14-12-23)16-19-15-18-9-5-6-10-20(18)21(22-19)17-7-3-2-4-8-17/h2-10,19H,11-16H2,1H3
- InChI Key: SXZITRGKMWZNAX-UHFFFAOYSA-N
- SMILES: CN1CCN(CC1)CC2CC3=CC=CC=C3C(=N2)C4=CC=CC=C4
Computed Properties
- Exact Mass: 319.204847810g/mol
- Monoisotopic Mass: 319.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 18.8Ų
Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl- Related Literature
-
Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
-
Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
-
Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
-
Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
-
Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
83658-10-0 (Isoquinoline,3,4-dihydro-3-[(4-methyl-1-piperazinyl)methyl]-1-phenyl-) Related Products
- 1259317-19-5(2-(4-fluoro-3-methoxyphenyl)propan-2-amine)
- 860784-75-4(N-{3-cyano-4-[(2-methylphenyl)sulfanyl]phenyl}-2-methylbenzenecarboxamide)
- 1261614-82-7(3-Bromo-3',5'-difluoropropiophenone)
- 2229400-41-1(2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol)
- 2160799-28-8((4,4-Dimethyloxolan-2-yl)methanethiol)
- 1246555-43-0(4-Bromo-1-phenyl-1H-imidazole)
- 2171621-44-4(3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpyrrolidin-2-yl}propanoic acid)
- 212268-44-5(4-Chloro-7-cyclopentyl-7H-pyrrolo2,3-Dpyrimidine)
- 2228160-10-7(1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid)
- 2098078-97-6(2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent